Cas no 1272253-42-5 (3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine)

3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine structure
1272253-42-5 structure
Product Name:3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine
CAS No:1272253-42-5
MF:C12H13BrN4
MW:293.162420988083
CID:5699533
PubChem ID:55090825
Update Time:2023-11-24

3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 1272253-42-5
    • 3-[(3-Bromophenyl)methyl]-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
    • CS-0265874
    • EN300-187802
    • AKOS006102719
    • 3-(3-Bromobenzyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
    • 1,2,4-Triazolo[4,3-a]pyrazine, 3-[(3-bromophenyl)methyl]-5,6,7,8-tetrahydro-
    • 3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine
    • Inchi: 1S/C12H13BrN4/c13-10-3-1-2-9(6-10)7-11-15-16-12-8-14-4-5-17(11)12/h1-3,6,14H,4-5,7-8H2
    • InChI Key: WQQJKYKKRUAJIY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC1=NN=C2CNCCN21

Computed Properties

  • Exact Mass: 292.03236g/mol
  • Monoisotopic Mass: 292.03236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.7Ų

3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine Pricemore >>

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